(E)-4-(2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)phenyl 4-(pyrrolidin-1-ylsulfonyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-4-(2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)phenyl 4-(pyrrolidin-1-ylsulfonyl)benzoate is a useful research compound. Its molecular formula is C27H21N3O4S2 and its molecular weight is 515.6. The purity is usually 95%.
BenchChem offers high-quality (E)-4-(2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)phenyl 4-(pyrrolidin-1-ylsulfonyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-4-(2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)phenyl 4-(pyrrolidin-1-ylsulfonyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photophysical Properties and ICT Effects
A study by Altinolcek et al. (2021) explored the photophysical properties of carbazole-based D-π-A molecules, focusing on intramolecular charge transfer (ICT) characteristics. While this research didn't specifically mention the compound , it highlighted the importance of structural tuning in compounds with electron donor (D), pi-spacer (π), and electron acceptor (A) units for targeted photophysical properties, which could be relevant to understanding the applications of "(E)-4-(2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)phenyl 4-(pyrrolidin-1-ylsulfonyl)benzoate" in scientific research (Altinolcek et al., 2021).
Synthesis and Microbial Studies
Patel and Agravat (2007) discussed the synthesis and microbial studies of new pyridine derivatives, showcasing the synthesis techniques and antimicrobial potential of compounds based on benzothiazole and sulfonyl structures. This study provides insights into the chemical synthesis and potential biological applications of similar compounds (Patel & Agravat, 2007).
Catalytic Activity in Olefin Oxidation
Ghorbanloo et al. (2017) explored the catalytic activity of dioxidovanadium(V) complexes containing thiazol-hydrazone NNN-donor ligands in olefin oxidation. This research could be indirectly relevant, as it involves the use of thiazole derivatives in catalytic processes, potentially pointing towards the catalytic capabilities of similar compounds (Ghorbanloo et al., 2017).
Optoelectronic Properties and Photovoltaic Performance
Ata et al. (2017) investigated the influence of the central acceptor unit on optoelectronic properties and photovoltaic performance in A–D–A–D–A-type co-oligomers. This study provides insights into the role of structural components in determining the photophysical and electronic properties of compounds, which may offer a framework for understanding the applications of "(E)-4-(2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)phenyl 4-(pyrrolidin-1-ylsulfonyl)benzoate" (Ata et al., 2017).
Mechanism of Action
Target of Action
The primary targets of this compound are currently unknown. The compound contains a benzothiazole moiety, which is often found in molecules with diverse biological activities
Mode of Action
The presence of thebenzothiazole moiety suggests that it may interact with biological targets through hydrophobic interactions and hydrogen bonding .
Biochemical Pathways
Without specific target identification, it’s challenging to accurately describe the biochemical pathways affected by this compound. Benzothiazole derivatives have been associated with a broad spectrum of pharmaceutical activity profiles, includingantitumor , sedative , analgesic , antidiabetic , antibacterial , antifungal , and antiinflammatory activities .
Result of Action
Given the broad range of activities associated with benzothiazole derivatives, it’s plausible that this compound could have multiple effects at the molecular and cellular levels .
properties
IUPAC Name |
[4-[(E)-2-(1,3-benzothiazol-2-yl)-2-cyanoethenyl]phenyl] 4-pyrrolidin-1-ylsulfonylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H21N3O4S2/c28-18-21(26-29-24-5-1-2-6-25(24)35-26)17-19-7-11-22(12-8-19)34-27(31)20-9-13-23(14-10-20)36(32,33)30-15-3-4-16-30/h1-2,5-14,17H,3-4,15-16H2/b21-17+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INVZKFHOBNWBTP-HEHNFIMWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)OC3=CC=C(C=C3)C=C(C#N)C4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)OC3=CC=C(C=C3)/C=C(\C#N)/C4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H21N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
515.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.